Cas no 20073-18-1 (5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester)

• Product Name: 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester
• CAS No: 20073-18-1
• MF: C₁₂H₁₁BrO₄
• MW: 299.117343187332
• CID: 5035760
• Update Time: 2026-02-28

5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester
• 2-Benzofurancarboxylic acid, 5-bromo-6-methoxy-, ethyl ester

• Inchi： 1S/C12H11BrO4/c1-3-16-12(14)11-5-7-4-8(13)10(15-2)6-9(7)17-11/h4-6H,3H2,1-2H3
• InChI Key： NFVXKLZVGAWPSR-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=C(Br)C=C2C=C1C(OCC)=O

Additional information on 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester

5-Bromo-6-Methoxy-Benzofuran-2-Carboxylic Acid Ethyl Ester (CAS No. 20073-18-1): An Overview

5-Bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester (CAS No. 20073-18-1) is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo-substituted benzofuran core and an ethyl ester functional group, which contribute to its diverse reactivity and potential biological activities.

The chemical structure of 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester consists of a benzofuran ring with a bromine atom at the 5-position and a methoxy group at the 6-position. The carboxylic acid moiety is esterified with an ethyl group, making it suitable for various synthetic transformations. The presence of the bromine atom provides a useful handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules.

In recent years, 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester has gained significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug discovery. Research has shown that compounds with similar benzofuran scaffolds exhibit a variety of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of benzofurans with bromo-substituents showed potent inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The synthetic accessibility of 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester has also been extensively explored. A typical synthetic route involves the condensation of 4-bromo-3-methoxybenzaldehyde with furfuryl alcohol to form the corresponding benzofuran derivative, followed by esterification with ethanol to yield the final product. This synthetic strategy is highly efficient and can be easily scaled up for industrial production.

Beyond its applications in medicinal chemistry, 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester has also found use in materials science. The benzofuran core is known for its excellent photophysical properties, making it a valuable building block for the synthesis of luminescent materials and organic semiconductors. Recent studies have demonstrated that derivatives of this compound can be used to create highly efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety and environmental impact of 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester have been carefully evaluated. While it is not classified as a hazardous substance under current regulations, it is important to handle this compound with appropriate precautions to ensure worker safety and environmental protection. Proper storage conditions, such as keeping it away from heat sources and incompatible materials, are recommended to maintain its stability and integrity.

In conclusion, 5-bromo-6-methoxy-benzofuran-2-carboxylic acid ethyl ester (CAS No. 20073-18-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and organic synthesis. As new methodologies and technologies continue to emerge, the future prospects for this compound are promising.